Saccharose laurate

• IUPAC Name: [(2R,3R,4S,5S,6R)-2-[(2R,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl] dodecanoate
• InChI: InChI=1S/C24H44O12/c1-2-3-4-5-6-7-8-9-10-11-17(28)34-21-20(31)18(29)15(12-25)33-23(21)36-24(14-27)22(32)19(30)16(13-26)35-24/h15-16,18-23,25-27,29-32H,2-14H2,1H3/t15-,16-,18-,19-,20+,21-,22+,23-,24-/m1/s1
• InChI Key: UVPNMLQELSRBDW-IHGUPZIASA-N
• Canonical SMILES: CCCCCCCCCCCC(=O)OC1C(C(C(OC1OC2(C(C(C(O2)CO)O)O)CO)CO)O)O
• Isomeric SMILES: CCCCCCCCCCCC(=O)O[C@@H]1[C@H]([C@@H]([C@H](O[C@@H]1O[C@@]2([C@H]([C@@H]([C@H](O2)CO)O)O)CO)CO)O)O
• Molecular Formula: C24H44O12
• Molecular Weight: 524.6 g/mol

Description

Saccharose laurate is a useful research compound. Its molecular formula is C24H44O12 and its molecular weight is 524.6 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Catalysis : Saccharose has been used as an organic additive in hydrodesulfurization catalysts, contributing to the formation of Mo-blue precursor, leading to enhanced catalyst properties (Escobar et al., 2018).

• Hydrocolloid Interaction : Research explored the interaction of saccharose with hydrocolloids like guar gum and xanthan, investigating their viscoelastic properties at different temperatures (Ptaszek et al., 2007).

• Green Chemistry : Saccharose has been effectively used as a catalyst in the synthesis of various organic compounds, exemplifying its role in environmentally friendly chemical processes. Studies highlight its use in the synthesis of 1,4-dihydropyrano[2,3-c]pyrazole derivatives, β-aminoketones, and various heterocyclic systems (Kangani et al., 2014), (Mousavi et al., 2013), (Maghsoodlou et al., 2015).

• Biomedical Research : Studies have explored the impact of saccharose on bone tissue growth and structure, indicating its influence on phosphomonoesterase-1 activity and phosphorus-calcium metabolism (Smoliar Vi & Biniashevskiĭ Ev, 1989).

• Activated Carbon Preparation : Saccharose has been used in the preparation of activated carbon for water purification, showcasing its potential in environmental applications (Krstić et al., 2018).

• Pharmaceutical Applications : Research on St. John's Wort in vitro culture indicates that saccharose can influence the production of hypericin and hyperforin, potentially impacting the pharmaceutical industry (Pavlík et al., 2007).

• Food Technology : Saccharose is used in food technology for starch identification in sweetened fruit preparations, highlighting its role in food analysis and quality control (Chatel et al., 1996).